3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N-(2-methylquinolin-4-yl)prop-2-enamide
• InChI: InChI=1S/C19H15FN2O/c1-13-12-18(16-4-2-3-5-17(16)21-13)22-19(23)11-8-14-6-9-15(20)10-7-14/h2-12H,1H3,(H,21,22,23)/b11-8+
• InChI Key: LKZYVBMOTVMMKF-DHZHZOJOSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)C=CC3=CC=C(C=C3)F
• Isomeric SMILES: CC1=NC2=CC=CC=C2C(=C1)NC(=O)/C=C/C3=CC=C(C=C3)F
• Molecular Formula: C19H15FN2O
• Molecular Weight: 306.3 g/mol

Description

3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide, also known as TAK-285, is a small molecule inhibitor of the HER2 protein. HER2 is a receptor protein that is overexpressed in certain types of cancer, particularly breast cancer. TAK-285 has shown promise as a potential treatment for HER2-positive breast cancer.

Mechanism of Action

3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide works by binding to the HER2 protein and inhibiting its activity. HER2 is a member of the epidermal growth factor receptor (EGFR) family of proteins, which play a key role in cell growth and division. Overexpression of HER2 is associated with increased cell proliferation and survival, making it an attractive target for cancer therapy.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide has been shown to inhibit the phosphorylation of HER2, leading to downstream effects on cell signaling pathways. This results in reduced cell proliferation and increased cell death in HER2-positive breast cancer cells. 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide has also been shown to inhibit the growth of cancer stem cells, which are thought to play a role in tumor recurrence and resistance to therapy.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide is its specificity for HER2, which reduces the risk of off-target effects. 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide has also shown promise in combination with other anti-cancer drugs, suggesting that it could be used as part of a combination therapy approach. However, 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several potential future directions for research on 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide. One area of interest is the development of combination therapies that include 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide, either with other targeted therapies or with chemotherapy. Another area of research is the identification of biomarkers that could be used to predict response to 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide. Finally, there is interest in exploring the potential use of 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide in other types of cancer that overexpress HER2, such as gastric and ovarian cancer.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide involves several steps, starting with the reaction of 4-fluoroaniline with 2-methyl-4-quinolinecarboxaldehyde to form a Schiff base. This is followed by a Michael addition reaction with acryloyl chloride to form the final product, 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide.

Scientific Research Applications

3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide has been extensively studied in preclinical models of HER2-positive breast cancer. In vitro studies have shown that 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide inhibits the growth of HER2-positive breast cancer cells, both alone and in combination with other anti-cancer drugs. In vivo studies in mouse models of breast cancer have also demonstrated the efficacy of 3-(4-fluorophenyl)-N-(2-methyl-4-quinolinyl)acrylamide in reducing tumor growth and metastasis.